Cas no 83310-72-9 ((5R,6R)-3-{(R)-[(E)-2-(acetylamino)ethenyl]sulfinyl}-6-[(1S)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid)

• Product name: (5R,6R)-3-{(R)-[(E)-2-(acetylamino)ethenyl]sulfinyl}-6-[(1S)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• CAS No: 83310-72-9
• MF: C₁₃H₁₆N₂O₆S
• MW: 328.34094
• CID: 1808077
• PubChem ID: 9578317

(5R,6R)-3-{(R)-[(E)-2-(acetylamino)ethenyl]sulfinyl}-6-[(1S)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (5R,6R)-3-{(R)-[(E)-2-(acetylamino)ethenyl]sulfinyl}-6-[(1S)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• LogP
• (5R,6R)-3-[(R)-[(E)-2-acetamidoethenyl]sulfinyl]-6-[(1S)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-(acetylamino)ethenyl)sulfinyl)-6-(1-hydroxyethyl)-7-oxo-, (5R-(3(R*(E)),5alpha,6beta(S*)))-
• Antibiotic C 19393E5
• C-19393 E(5)
• 83310-72-9

• Inchi： InChI=1S/C13H16N2O6S/c1-6(16)10-8-5-9(22(21)4-3-14-7(2)17)11(13(19)20)15(8)12(10)18/h3-4,6,8,10,16H,5H2,1-2H3,(H,14,17)(H,19,20)
• InChI Key： OLJZNOCSKZHZQJ-UHFFFAOYSA-N
• SMILES： CC(O)C1C2CC(=C(N2C1=O)C(O)=O)S(=O)\C=C\NC(C)=O |c:6|

Computed Properties

• Exact Mass: 328.07290741g/mol
• Monoisotopic Mass: 328.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143Ų
• XLogP3: -1.2